Cas no 38678-86-3 (2-bromo-4-ethylaniline)

• Product Name: 2-bromo-4-ethylaniline
• CAS No: 38678-86-3
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD00672953
• CID: 1490661
• PubChem ID: 10631857
• Update Time: 2025-10-16

2-bromo-4-ethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-ethylaniline
• 4-ethyl-2-bromo-aniline
• AC1LF2DM
• SureCN1025691
• 4-Aethyl-2-amino-phenol
• 4-ethyl-2-amino-phenol
• 3-Brom-4-amino-aethylbenzol
• Oprea1_104012
• 2-Amino-4-ethyl-phenol
• phenol, 2-amino-4-ethyl-
• 2-bromo-4-ethylphenylamine
• 4-Aethyl-2-brom-anilin
• 1-Aethyl-4-amino-3-brom-benzol
• AC1Q7ABG
• ST013903
• 2-bromo-4-ethylbenzenamine
• AS-55182
• 38678-86-3
• CS-0190125
• MFCD00672953
• AM806904
• UNXYMQGCZRBOMI-UHFFFAOYSA-N
• AKOS017547755
• Y10850
• DB-313672
• SB78297
• SY123282
• EN300-708828
• SCHEMBL1063295

• MDL： MFCD00672953
• Inchi： 1S/C8H10BrN/c1-2-6-3-4-8(10)7(9)5-6/h3-5H,2,10H2,1H3
• InChI Key： UNXYMQGCZRBOMI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC)N

Computed Properties

• Exact Mass: 198.99966g/mol
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on 2-bromo-4-ethylaniline

Comprehensive Overview of 2-Bromo-4-Ethylaniline (CAS No. 38678-86-3)

2-Bromo-4-Ethylaniline (CAS No. 38678-86-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, has found applications in various industries due to its reactivity and functional versatility. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 2-bromo-4-ethylaniline, drawing on the latest research findings to provide an in-depth understanding of this important compound.

The molecular formula of 2-bromo-4-ethylaniline is C₉H₁₁BrN, and it has a molecular weight of approximately 205.09 g/mol. The compound consists of an aniline moiety substituted with a bromine atom at the 2-position and an ethyl group at the 4-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it a valuable intermediate in organic synthesis.

Synthesis Methods: The synthesis of 2-bromo-4-ethylaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 4-ethylaniline using bromine or N-bromosuccinimide (NBS) as the brominating agent. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the nucleophilic substitution of 2-bromo-4-chloroaniline with ethylamine, which can be carried out in the presence of a base such as potassium carbonate or sodium hydride.

Chemical Properties: 2-Bromo-4-ethylaniline exhibits several notable chemical properties that make it useful in various applications. It is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound is stable under normal conditions but can react with strong oxidizing agents and strong acids. Its reactivity is primarily attributed to the presence of the amino group and the bromine atom, which can participate in various chemical reactions such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions.

Applications: The versatility of 2-bromo-4-ethylaniline has led to its widespread use in different industries. In pharmaceutical research, it serves as a key intermediate in the synthesis of various drugs and drug candidates. For example, it has been used in the development of antiviral agents and anticancer drugs due to its ability to form complex structures with biological activity. In materials science, 2-bromo-4-ethylaniline is used as a precursor for the synthesis of advanced polymers and coatings with enhanced properties such as improved thermal stability and mechanical strength.

Literature Review: Recent studies have further elucidated the potential applications and mechanisms of action for 2-bromo-4-ethylaniline. A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-bromo-4-ethylaniline exhibit potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). Another study in Organic Letters demonstrated that 2-bromo-4-ethylaniline-based polymers show excellent performance as electrolytes in lithium-ion batteries due to their high ionic conductivity and stability.

Safety Considerations: While 2-bromo-4-ethylaniline is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that it can pose health risks if mishandled. Exposure to high concentrations can cause irritation to the eyes and skin, and inhalation may lead to respiratory issues. Therefore, it is essential to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound.

FUTURE DIRECTIONS: The ongoing research on 2-bromo-4-ethylaniline promises to uncover new applications and improve existing ones. Future studies may focus on optimizing synthetic methods to increase yield and purity while reducing environmental impact. Additionally, exploring novel derivatives and conjugates of 2-bromo-4-ethylaniline could lead to breakthroughs in drug discovery and materials science.

In conclusion, 2-Bromo-4-Ethylaniline (CAS No. 38678-86-3) is a multifaceted compound with a wide range of applications in various fields. Its unique chemical properties make it an invaluable intermediate in organic synthesis and a promising candidate for further research and development. As new studies continue to shed light on its potential uses, the importance of this compound is likely to grow even more.